(4S)-N-ethyl-4-(3-furoylamino)-1-[3-(1H-pyrrol-1-yl)propanoyl]-L-prolinamide

• IUPAC Name: (2S,4S)-N-ethyl-4-(furan-3-carbonylamino)-1-(3-pyrrol-1-ylpropanoyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H24N4O4/c1-2-20-19(26)16-11-15(21-18(25)14-6-10-27-13-14)12-23(16)17(24)5-9-22-7-3-4-8-22/h3-4,6-8,10,13,15-16H,2,5,9,11-12H2,1H3,(H,20,26)(H,21,25)/t15-,16-/m0/s1
• InChI Key: ZIEKSCHEMBPDCW-HOTGVXAUSA-N
• Canonical SMILES: CCNC(=O)C1CC(CN1C(=O)CCN2C=CC=C2)NC(=O)C3=COC=C3
• Isomeric SMILES: CCNC(=O)[C@@H]1C[C@@H](CN1C(=O)CCN2C=CC=C2)NC(=O)C3=COC=C3
• Molecular Formula: C19H24N4O4
• Molecular Weight: 372.4 g/mol

Description

(4S)-N-ethyl-4-(3-furoylamino)-1-[3-(1H-pyrrol-1-yl)propanoyl]-L-prolinamide, also known as EFP, is a synthetic compound that has gained significant attention in recent years due to its potential therapeutic applications. EFP is a prolyl oligopeptidase inhibitor and has been studied for its effects on various physiological and biochemical processes.

Mechanism of Action

(4S)-N-ethyl-4-(3-furoylamino)-1-[3-(1H-pyrrol-1-yl)propanoyl]-L-prolinamide acts as a prolyl oligopeptidase inhibitor by binding to the active site of the enzyme and preventing the breakdown of proline-containing peptides. This inhibition leads to an increase in the levels of these peptides, which can have various physiological and biochemical effects.
Biochemical and Physiological Effects:
(4S)-N-ethyl-4-(3-furoylamino)-1-[3-(1H-pyrrol-1-yl)propanoyl]-L-prolinamide has been shown to have various biochemical and physiological effects, including reducing inflammation, decreasing pain, and inhibiting tumor growth. (4S)-N-ethyl-4-(3-furoylamino)-1-[3-(1H-pyrrol-1-yl)propanoyl]-L-prolinamide has also been studied for its effects on memory and learning processes, with some studies suggesting that it may improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of (4S)-N-ethyl-4-(3-furoylamino)-1-[3-(1H-pyrrol-1-yl)propanoyl]-L-prolinamide in lab experiments is its specificity for the prolyl oligopeptidase enzyme. This specificity allows for targeted effects and reduces the likelihood of off-target effects. However, one limitation of (4S)-N-ethyl-4-(3-furoylamino)-1-[3-(1H-pyrrol-1-yl)propanoyl]-L-prolinamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on (4S)-N-ethyl-4-(3-furoylamino)-1-[3-(1H-pyrrol-1-yl)propanoyl]-L-prolinamide. One area of interest is its potential therapeutic applications in the treatment of various inflammatory and pain-related conditions. Additionally, further studies are needed to better understand the effects of (4S)-N-ethyl-4-(3-furoylamino)-1-[3-(1H-pyrrol-1-yl)propanoyl]-L-prolinamide on memory and learning processes. Finally, research is needed to better understand the potential toxicity of (4S)-N-ethyl-4-(3-furoylamino)-1-[3-(1H-pyrrol-1-yl)propanoyl]-L-prolinamide and its effects on various physiological systems.

Synthesis Methods

(4S)-N-ethyl-4-(3-furoylamino)-1-[3-(1H-pyrrol-1-yl)propanoyl]-L-prolinamide is synthesized using a multi-step process involving the reaction of different chemical compounds. The synthesis method involves the use of various reagents, including ethyl chloroformate, furoyl chloride, and pyrrole-1-carboxylic acid. The final product is obtained through purification and crystallization techniques.

Scientific Research Applications

(4S)-N-ethyl-4-(3-furoylamino)-1-[3-(1H-pyrrol-1-yl)propanoyl]-L-prolinamide has been studied for its potential therapeutic applications in various scientific research fields. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. (4S)-N-ethyl-4-(3-furoylamino)-1-[3-(1H-pyrrol-1-yl)propanoyl]-L-prolinamide has also been studied for its effects on memory and learning processes.